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Compound of Interest

Compound Name: Einecs 286-867-8

Cat. No.: B15187385

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety protocols, personal protective equipment (PPE)
requirements, and disposal procedures for the handling of Glutaraldehyde (CAS 111-30-8), a
widely used biocide, tissue fixative, and sterilizing agent. Adherence to these guidelines is
essential for ensuring personnel safety and regulatory compliance.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure to glutaraldehyde, which can cause severe
irritation to the skin, eyes, and respiratory tract, as well as allergic reactions.[1][2] The following
table summarizes the required PPE for handling glutaraldehyde solutions.
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Personal Protective Material/Specificatio . _
Body Part . Protection Against
Equipment n
Direct skin contact
Hands Gloves Nitrile or Butyl Rubber  and absorption.[1][3]
[4]
Splash-proof Goggles ]
Conforming to ANSI Splashes and vapors.
Eyes and/or Full Face
_ Z7358.1-1990 (11131141
Shield
Polypropylene or
Lab coats, aprons, or _
) polyethylene-coated Saturation of personal
Body gowns with sleeve )
spun-bonded clothing.[3][4][5]
covers
polypropylene
Required when vapor )
NIOSH-approved Inhalation of

Respiratory

respirator with organic

vapor cartridges

concentrations may
exceed exposure

limits.

glutaraldehyde
vapors.[3]

Note: Latex gloves do not provide adequate protection and should be avoided.[1][3] Polyvinyl

chloride and neoprene are also not recommended for glutaraldehyde protection.[3]

Operational and Handling Plan

Engineering Controls:

e Ventilation: Always handle glutaraldehyde in well-ventilated areas, ideally within a local

exhaust hood or a self-contained, free-standing system.[1][3][4] A minimum air exchange

rate of 10 air changes per hour is recommended for rooms where glutaraldehyde is used.[1]

[3]

o Containment: Keep glutaraldehyde solutions in sealed or covered containers when not in use

to minimize vapor release.[1][4]

Work Practices:
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o Designated Areas: Use glutaraldehyde in designated areas with controlled traffic and proper
equipment.[3][6]

» Spill Management: Clean up all spills immediately, regardless of size.[6] A written spill control
plan should be in place, and spill cleanup equipment should be readily available.[6]

» Personal Hygiene: Avoid eating, drinking, or smoking in areas where glutaraldehyde is
handled.[4] Wash hands thoroughly after handling the chemical, even when gloves have

been worn.[1]
e Emergency Procedures:

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]

o Skin Contact: If skin contact occurs, wash the affected area thoroughly with soap and
water for at least 15 minutes.[3] Remove contaminated clothing immediately.[3][5]

o Inhalation: If large amounts are inhaled, move the exposed person to fresh air at once.[2]

[5]

Disposal Plan

The disposal of glutaraldehyde solutions must comply with local, state, and federal regulations.

[7]

o Consult Local Authorities: Always check with your local Publicly Owned Treatment Works
(POTW) to determine if glutaraldehyde solutions can be disposed of in the sanitary sewer
system.[7] Some jurisdictions may prohibit or require neutralization prior to disposal.[7]

o Neutralization: If required, glutaraldehyde can be neutralized. Glycine-based products are a
common and effective method for neutralization, rendering the solution non-hazardous.[8] A
minimum of 25 grams of glycine (free base) should be used to neutralize one gallon of
glutaraldehyde solution, with a recommended neutralization time of at least one hour.[7]

o Drain Disposal: If permitted, dispose of the solution by flushing it down a drain connected to
a sanitary sewer with copious amounts of cold water.[3][7] Do not dispose of glutaraldehyde
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into septic systems.[3]

o Container Disposal: Empty glutaraldehyde containers should be rinsed with water and
discarded as normal waste, according to the product label instructions.[3]

PPE Selection Workflow

The following diagram outlines the logical workflow for selecting the appropriate personal
protective equipment when handling glutaraldehyde.
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Start: Handling
Glutaraldehyde

Hazard Assessment:
Potential for Exposure?

Potential Skin Contact?

Yes

Wear Nitrile or
Butyl Rubber Gloves

Wear Protective Gown/Apron

\

Potential Eye Splash?

Yés

Wear Splash-proof Goggles
and/or Face Shield

\

Vapor Inhalation Risk?

Yes
(Aboye PEL or poor ventilation)

Use NIOSH-approved No
Respirator (Organic Vapor) (Adequate ventilation)

\4

Proceed with Task Safely

Click to download full resolution via product page

Caption: PPE selection workflow for handling Glutaraldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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